Cas no 1270421-60-7 (2-(4-fluoro-3-nitrophenyl)azetidine)

• Product Name: 2-(4-fluoro-3-nitrophenyl)azetidine
• CAS No: 1270421-60-7
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6372775
• PubChem ID: 55270076
• Update Time: 2025-05-24

2-(4-fluoro-3-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)azetidine
• 1270421-60-7
• AKOS006318767
• EN300-1850784

• Inchi： 1S/C9H9FN2O2/c10-7-2-1-6(8-3-4-11-8)5-9(7)12(13)14/h1-2,5,8,11H,3-4H2
• InChI Key： XVRWBDJZDKKWKH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1CCN1

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(4-fluoro-3-nitrophenyl)azetidine

2-(4-Fluoro-3-Nitrophenyl)Azetidine: A Comprehensive Overview

The compound 2-(4-fluoro-3-nitrophenyl)azetidine, with CAS No. 1270421-60-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures resembling cyclopropane but with one nitrogen atom incorporated into the ring. The presence of both a fluorine atom and a nitro group on the phenyl ring introduces unique electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the potential of azetidine derivatives in drug discovery, particularly in the design of bioactive molecules with specific targeting capabilities. The 4-fluoro-3-nitrophenyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorine, being an electronegative atom, enhances the lipophilicity of the molecule, while the nitro group contributes to its redox properties and can act as a bioisostere for other functional groups in medicinal chemistry.

In terms of synthesis, 2-(4-fluoro-3-nitrophenyl)azetidine can be prepared through various routes, including nucleophilic substitution and ring-closing reactions. One notable approach involves the reaction of an appropriately substituted alkyne with a nitrogen nucleophile under catalytic conditions, followed by cyclization to form the azetidine ring. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The structural uniqueness of this compound has led to its exploration in several therapeutic areas. For instance, researchers have investigated its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cell proliferation. Additionally, studies have shown that azetidine derivatives can exhibit antimicrobial activity against various pathogens, making them promising candidates for antibiotic development.

In the context of materials science, 2-(4-fluoro-3-nitrophenyl)azetidine has been studied for its role in polymer synthesis and as a building block for advanced materials. Its rigid structure and functional groups make it suitable for creating cross-linked polymers with enhanced mechanical properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into high-performance materials used in electronics and aerospace industries.

The integration of computational chemistry tools has further enriched our understanding of this compound's properties. Molecular docking studies have revealed how it interacts with target proteins at atomic levels, providing insights into its bioactivity mechanisms. Moreover, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of more potent analogs.

In conclusion, CAS No. 1270421-60-7, or 2-(4-fluoro-3-nitrophenyl)azetidine, stands as a testament to the ingenuity of modern chemical research. Its versatile structure and diverse applications underscore its importance in both academic and industrial settings. As research continues to unfold new facets of this compound's potential, it is poised to play an even greater role in advancing science and technology across multiple disciplines.